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Compound Focus: Timepidium Bromide

Get Quote

Chemical and Pharmacological Profile

The table below summarizes the core chemical and known pharmacological information for Timepidium

Bromide:
Property Description
IUPAC Name 1,1-Dimethyl-5-methoxy-3-(dithien-2-ylmethylene)piperidinium bromide [1]

Molecular Formula

Molecular Weight

CAS Registry Number

Pharmacological Class

Mechanism of Action

Primary Indication

C17H22BrNOS:2 [2] [1] [3]

400.4 g/mol [2] [1]

35035-05-3 [2] [1]

Anticholinergic / Antispasmodic Agent [4] [2] [1]

Blocks acetylcholine at muscarinic receptors [1]

Treatment of irritable bowel syndrome and gastrointestinal disorders [1]
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Documented Experimental Findings

An animal study offers limited insight into its physiological effects, though not its direct pharmacokinetic

parameters [4] [5] [6].

e Experimental Subject: Rabbits [4] [5]
¢ Methodology: Gastric and duodenal blood flow distribution was measured using 131l-labeled
macroaggregated human serum albumin (MAA) after intravenous administration [4] [5].
¢ Key Findings:
o Intravenous Timepidium Bromide (200 ug/kg) produced a slight increase in total gastric
blood flow, with a considerable increase in the mucosal layer of the pyloric antrum [4] [5]
[2].
o The study suggested that the drug's effects on gastric blood flow are mediated through
muscarinic receptors [4] [5] [6].

The following diagram illustrates the proposed mechanism and experimental workflow based on the rabbit

study:

1311-Labeled MAA Injection

Experimental Measurement

Regional Blood Flow Quantification

Click to download full resolution via product page

> Proposed mechanism and measurement of Timepidium Bromide's effect on gastric blood flow.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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